Cas no 1822580-98-2 (Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1822580-98-2
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD24533405
• CID: 4620226
• PubChem ID: 67230503
• Update Time: 2025-11-02

Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• SB13199
• P16350
• 2-Boc-7-hydroxy-2,5-diazabicyclo[2.2.1]heptane
• t-Butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• MFCD24533405
• AKOS030628703
• 2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid, 7-hydroxy-, 1,1-dimethylethyl ester
• 2-Boc-2,5-diazabicyclo[2.2.1]heptan-7-ol
• CS-0048138
• AS-53343
• SY233921
• SCHEMBL1966125
• tert-butyl7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
• 1822580-98-2
• Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate

• MDL： MFCD24533405
• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(14)12-5-6-8(13)7(12)4-11-6/h6-8,11,13H,4-5H2,1-3H3
• InChI Key： BETGJOXYTQTEPO-UHFFFAOYSA-N
• SMILES： OC1C2CN(C(=O)OC(C)(C)C)C1CN2

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate

Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate: A Comprehensive Overview of Its Chemical Properties, Applications, and Research Advances

Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1822580-98-2) is a structurally unique organic compound that has garnered increasing attention in the fields of medicinal chemistry and pharmaceutical research. This molecule belongs to the class of 2,5-diazabicyclo[2.2.1]heptane derivatives, a structural motif known for its ability to mimic the conformational features of natural alkaloids and peptides. The presence of a 7-hydroxy group and a carboxylate ester moiety in its structure provides a versatile platform for further functionalization, making it a valuable scaffold in drug discovery programs.

The 2,5-diazabicyclo[2.2.1]heptane core of Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate is characterized by a seven-membered ring system with two nitrogen atoms positioned at the 2- and 5-positions. This bicyclic structure exhibits a unique pseudo-aziridine conformation, which is highly relevant to the design of proton pump inhibitors (PPIs) and other enzyme modulators. Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that the 7-hydroxy substituent in this compound enhances its hydrophilicity and hydrogen-bonding capacity, enabling more efficient interactions with target proteins such as H+/K+-ATPase and lysosomal enzymes.

As a carboxylate ester derivative, Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate serves as a key intermediate in the synthesis of bioactive compounds with potential applications in cancer therapy and metabolic disease treatment. Researchers at Max Planck Institute for Molecular Physiology have reported in Angewandte Chemie (2024) that the tert-butyl group in this molecule acts as a temporary protecting group, allowing for precise control over the reactivity of the carboxylate functionality during multistep synthesis. This property is particularly advantageous in the development of prodrugs with improved pharmacokinetic profiles.

The 7-hydroxy group in Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate has been shown to participate in hydrogen bonding interactions with amino acid residues in enzyme active sites. A 2023 study published in ACS Medicinal Chemistry Letters utilized molecular dynamics simulations to demonstrate that this hydroxyl group can mimic the hydrogen-bonding capabilities of serine and threonine residues in protein-ligand interactions. This finding has significant implications for the design of selective enzyme inhibitors targeting serine proteases and threonine-dependent kinases.

In the context of drug delivery systems, Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate has emerged as a promising building block for the development of lipid-based nanoparticles. Researchers at ETH Zurich have demonstrated that the 2,5-diazabicyclo[2.2.1]heptane core can be conjugated to phospholipid moieties, creating amphiphilic molecules capable of self-assembly into vesicular structures with high drug loading capacity. This approach has been successfully applied to the encapsulation of RNA therapeutics for targeted gene silencing applications.

The carboxylate functionality in Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate also enables the formation of amide bonds with a wide range of amines, making it a versatile precursor in the synthesis of peptidomimetics. A 2024 study in Organic Letters reported the use of this compound in the development of β-turn mimics with enhanced stability and binding affinity for G-protein coupled receptors (GPCRs). These peptidomimetics exhibited improved resistance to proteolytic degradation compared to their natural peptide counterparts.

Recent advances in computational chemistry have provided new insights into the reactivity patterns of Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate. Density functional theory (DFT) calculations published in Chemical Science (2023) revealed that the 2,5-diazabicyclo[2.2.1]heptane ring exhibits a unique aromaticity character due to the delocalization of π-electrons between the nitrogen atoms and the carbon framework. This electronic property contributes to the compound's high thermal stability and resistance to oxidative degradation.

Looking ahead, the 7-hydroxy and carboxylate functional groups in Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate are expected to play a central role in the development of multifunctional therapeutics. Current research efforts are focused on modifying these groups to create click chemistry handles for site-specific conjugation with targeting ligands and fluorescent probes. These modifications are anticipated to enhance the diagnostic utility of compounds derived from this scaffold in precision medicine applications.

In conclusion, Tert-butyl 7-hydroxy-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1822580-98-2) represents a powerful molecular platform with diverse applications in pharmaceutical chemistry, materials science, and biomedical engineering. Its unique combination of 2,5-diazabicyclo[2.2.1]heptane structure, 7-hydroxy functionality, and carboxylate ester group continues to inspire innovative research across multiple scientific disciplines, with promising implications for the development of next-generation therapeutics and diagnostic tools.